Cas no 2060048-87-3 (Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide)

• Product Name: Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide
• CAS No: 2060048-87-3
• MF: C₁₃H₁₃NO₆S
• MW: 311.31042265892
• MDL: MFCD30499689
• CID: 5183426
• PubChem ID: 125454576
• Update Time: 2025-07-15

Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide

• MDL： MFCD30499689
• Inchi： 1S/C13H13NO6S/c15-11-8-13(3-5-21(18,19)6-4-13)20-12-2-1-9(14(16)17)7-10(11)12/h1-2,7H,3-6,8H2
• InChI Key： WITZBFYQHAIBQK-UHFFFAOYSA-N
• SMILES： C12(CCS(=O)(=O)CC1)OC1=CC=C([N+]([O-])=O)C=C1C(=O)C2

Additional information on Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide

Introduction to Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide (CAS No. 2060048-87-3)

Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide (CAS No. 2060048-87-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a unique structural feature where two rings are joined at a single atom, creating a spiro center. The presence of this spiro center imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide is particularly intriguing due to its combination of a benzopyran ring and a thiopyran ring, both of which are functionalized with specific substituents. The nitro group at the 6-position and the dioxide moiety at the 1',1'-positions contribute to the compound's overall reactivity and stability. These structural features have been shown to influence the compound's pharmacological properties, including its ability to interact with specific biological targets.

Recent studies have highlighted the potential therapeutic applications of Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the treatment of various inflammatory diseases and conditions characterized by oxidative stress. The compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress has been attributed to its unique structural features.

In addition to its anti-inflammatory and antioxidant properties, Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide has also shown potential as an antiproliferative agent. Studies conducted in vitro have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism underlying these effects is believed to involve the modulation of specific signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

To further explore the potential of Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are focused on assessing the compound's therapeutic potential in treating conditions such as chronic inflammatory diseases and certain types of cancer. Preliminary results from these trials have been promising, with no significant adverse effects reported.

The synthesis of Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the spiro center through intramolecular cyclization reactions and the introduction of functional groups such as the nitro group and dioxide moiety through selective chemical transformations. These synthetic strategies have enabled researchers to produce high yields of pure compound with consistent quality.

In conclusion, Spiro[2H-1-benzopyran-2,4'-[4H]thiopyran]-4(3H)-one, 2',3',5',6'-tetrahydro-6-nitro-, 1',1'-dioxide (CAS No. 2060048-87-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development as a potential therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future clinical applications.